Cas no 886954-97-8 (methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 886954-97-8
• MF: C₁₉H₂₁N₃O₄S₂
• MW: 419.517741918564
• CID: 5479804
• Update Time: 2025-07-20

methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-carbamoyl-2-[(2-ethylsulfanylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

• Inchi： 1S/C19H21N3O4S2/c1-3-27-13-7-5-4-6-12(13)17(24)21-18-15(16(20)23)11-8-9-22(19(25)26-2)10-14(11)28-18/h4-7H,3,8-10H2,1-2H3,(H2,20,23)(H,21,24)
• InChI Key： UCJGVSURIBQWIE-UHFFFAOYSA-N
• SMILES： C1N(C(OC)=O)CCC2C(C(=O)N)=C(NC(=O)C3=CC=CC=C3SCC)SC1=2

Additional information on methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Research Briefing on Methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS: 886954-97-8)

The compound methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS: 886954-97-8) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This thienopyridine derivative has attracted significant attention due to its unique structural features and potential pharmacological activities.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its potential as a kinase inhibitor. The molecular structure, featuring both thienopyridine and benzamide moieties, suggests possible interactions with various biological targets. Researchers have reported successful synthesis routes with improved yields and purity, addressing previous challenges in the production of this complex molecule.

Pharmacological evaluations have demonstrated interesting activity profiles for this compound. Preliminary in vitro studies indicate moderate to strong inhibitory effects against several cancer-related kinases, with IC50 values in the low micromolar range. The ethylsulfanyl and carbamoyl functional groups appear to play crucial roles in target binding, as shown by structure-activity relationship (SAR) studies.

Metabolic stability and pharmacokinetic properties of methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate have been investigated in recent preclinical studies. While showing reasonable metabolic stability in liver microsome assays, researchers have identified potential issues with oral bioavailability that may require formulation optimization or structural modification in future development phases.

The compound's mechanism of action appears to involve multiple pathways, including interference with cell cycle progression and induction of apoptosis in cancer cell lines. Recent proteomic studies have revealed its ability to modulate the expression of several key proteins involved in tumor progression and metastasis, suggesting potential applications beyond simple kinase inhibition.

Current research efforts are focusing on structural analogs of 886954-97-8 to improve potency and selectivity while maintaining favorable drug-like properties. Several research groups have reported promising results with modified versions of the core structure, particularly in addressing solubility issues and off-target effects observed with the parent compound.

Future directions for research on this compound include comprehensive toxicological profiling, in vivo efficacy studies in relevant disease models, and further exploration of its potential in combination therapies. The unique scaffold of methyl 3-carbamoyl-2-2-(ethylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate continues to offer opportunities for medicinal chemistry innovation in the development of new therapeutic agents.